Cas no 220616-39-7 (3-Cyanomethylphenylboronic Acid)

• Product Name: 3-Cyanomethylphenylboronic Acid
• CAS No: 220616-39-7
• MF: C₈H₈BNO₂
• MW: 160.965621948242
• MDL: MFCD03788026
• CID: 252337
• PubChem ID: 2773344
• Update Time: 2025-04-19

3-Cyanomethylphenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (3-(Cyanomethyl)phenyl)boronic acid
• 3-Cyanomethylphenylboronic Acid
• 3-(Cyanomethyl)benzeneboronic acid
• Boronic acid,B-[3-(cyanomethyl)phenyl]-
• [3-(cyanomethyl)phenyl]boronic acid
• [3-(cyanomethyl)phenyl]boronic acid(SALTDATA: FREE)
• 3-(cyanomethyl)phenylboronic acid
• CS-0174449
• A815889
• 220616-39-7
• MFCD03788026
• JFMYJQMAPRBDFF-UHFFFAOYSA-N
• CHEMBL4087433
• AKOS006228828
• Boronic acid, [3-(cyanomethyl)phenyl]-
• EN300-172304
• AB15906
• PS-9429
• (3-cyanomethyl-phenyl)-boronic acid
• 16A-HYDROXY-PREDNISONLONEACETATE
• SCHEMBL473915
• BDBM50266940
• (3-cyanomethylphenyl)boronic acid, AldrichCPR
• (3-Cyanomethylphenyl)boronic acid
• N11794
• FT-0644036
• DTXSID00378392
• (3-(Cyanomethyl)phenyl)boronicacid
• DB-016002
• XH0316

• MDL： MFCD03788026
• Inchi： 1S/C8H8BNO2/c10-5-4-7-2-1-3-8(6-7)9(11)12/h1-3,6,11-12H,4H2
• InChI Key： JFMYJQMAPRBDFF-UHFFFAOYSA-N
• SMILES： OB(C1=CC=CC(CC#N)=C1)O

Computed Properties

• Exact Mass: 161.06500
• Monoisotopic Mass: 161.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2A^2

Experimental Properties

• Density: 1.2
• Melting Point: 85-88°C
• Boiling Point: 393°Cat760mmHg
• Flash Point: 191.5°C
• Refractive Index: 1.548
• PSA: 64.25000
• LogP: -0.56752

3-Cyanomethylphenylboronic Acid Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 3439
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides